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Compound of Interest

N-(Phenylmethoxy)-1,5-
Compound Name:

pentanediamine
CAS No.: 160388-21-6

Cat. No.: B180056

Get Quote

Executive Summary

N-(Phenylmethoxy)-1,5-pentanediamine (CAS: 160388-21-6), also known as 5-
((benzyloxy)amino)pentan-1-amine, represents a critical class of functionalized polyamines.[1]
Structurally, it consists of a cadaverine (1,5-pentanediamine) backbone where one terminal
amine is modified into an O-benzyl hydroxylamine.[1]

This molecule serves as a vital intermediate in the synthesis of protease inhibitors, siderophore
mimics, and heterobifunctional linkers for PROTACS. Its characterization presents a unique
duality:

o The Challenge: The aliphatic polyamine chain is highly polar and prone to severe peak tailing
on standard C18 silica columns due to silanol interactions.[1]

e The Advantage: Unlike native polyamines (which lack chromophores), the O-benzyl group
provides a distinct UV signature (

nm), enabling direct HPLC monitoring without pre-column derivatization.[1]
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This guide details a multi-modal analytical strategy combining NMR spectroscopy for structural
certainty, RP-HPLC for purity profiling, and HRMS for molecular identification.[1]

Structural Elucidation: NMR Spectroscopy[2][3][4]

Nuclear Magnetic Resonance (NMR) is the primary tool for distinguishing the unique
asymmetry of this molecule. The critical objective is differentiating the methylene protons
adjacent to the primary amine versus those adjacent to the alkoxyamine.

Experimental Protocol
e Solvent: DMSO-

is recommended over CDCI
if the sample is a salt (e.g., HCI).[1] For the free base, CDCI
provides sharper resolution of the amine protons.

e Concentration: 10-15 mg in 600 pL solvent.

o Reference: TMS (0.00 ppm).

Predicted Spectral Assignments ( H NMR, 400 MHz,
CDCI)

Note: Chemical shifts are estimated based on functional group additivity rules and analogous
benzyl-alkoxyamine structures.
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Structural Validation Logic

To confirm the structure is not the isomer N-benzyl-1,5-pentanediamine (where the benzyl is
attached directly to the nitrogen, not oxygen), look at the benzylic protons (Position B):

e Target Molecule (
):
ppm.[1]
e Isomer (
):
ppm.[1]

» Decision: If the singlet is below 4.0 ppm, the oxygen insertion failed.

Purity & Quantification: RP-HPLC Method

Developing an HPLC method for this molecule requires suppressing the ionization of the
primary amine to prevent peak tailing while maintaining retention of the hydrophobic benzyl
group.

Method Parameters[1][5][6][7]
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e Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x 150
mm, 3.5 um.

» Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.[1] Why TFA? It acts as an ion-
pairing agent, sharpening the amine peak.[1]

e Mobile Phase B: 0.1% TFA in Acetonitrile.[1]
e Flow Rate: 1.0 mL/min.[1]
o Detection: UV @ 254 nm (Benzyl absorption) and 210 nm (Amine backbone).

e Temperature: 30°C.

Gradient Profile

Time (min) % Mobile Phase B Event

0.0 5 Equilibration
2.0 5 Load/Desalt
15.0 90 Gradient Elution
18.0 90 Wash

18.1 5 Re-equilibration
23.0 5 End

System Suitability Criteria

 Tailing Factor (
): Must be
2] If

, increase TFA concentration to 0.15% or switch to a high-pH compatible column (using
Ammonium Bicarbonate pH 10 buffer).

¢ Retention Time: Target
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min.

Identity Confirmation: Mass Spectrometry (HRMS)

High-Resolution Mass Spectrometry (HRMS) using Electrospray lonization (ESI) is the gold
standard for identity confirmation.[1]

Acquisition Parameters[1]
e Source: ESI (Positive Mode).

» Capillary Voltage: 3.5 kV.[1]

e Fragmentor: 100 V.

e Mass Range:m/z 50 — 500.[1]

Fragmentation Pathway Analysis

The fragmentation pattern of N-(Phenylmethoxy)-1,5-pentanediamine is distinct due to the
weak

and
bonds.[1]

e Parent lon:

(Calculated for

)[1]

e Primary Fragment (Loss of Benzyl): Cleavage of the

bond yields the benzyl cation (tropylium ion) at m/z 91.05. This is often the base peak in
higher energy collisions.[1]

e Secondary Fragment (Loss of Benzyloxy): Cleavage of the

bond yields the pentanediamine radical cation or related species.
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» Amine Fragment: Alpha-cleavage of the primary amine typically yields a fragment at m/z
30.03 (

)-[1]

Analytical Workflow Visualization

The following diagrams illustrate the decision-making process and the fragmentation logic
essential for validating this compound.

Characterization Decision Tree[1]
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Caption: Analytical decision matrix for confirming structure and purity, highlighting critical
checkpoints for isomer differentiation and method suitability.

Mass Spec Fragmentation Logic
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Pentanediamine
Core Fragments
m/z ~102
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Click to download full resolution via product page

Caption: Primary ESI+ fragmentation pathways. The formation of the tropylium ion (m/z 91) is
the diagnostic signature for the benzyl moiety.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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